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Compound of Interest

Compound Name: 1,2-Bis(trimethylsilyl)benzene

Cat. No.: B095815 Get Quote

An In-depth Technical Guide to the Safety and Hazard Information of 1,2-
bis(trimethylsilyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety and hazard

information for 1,2-bis(trimethylsilyl)benzene. It is intended for informational purposes for a

technical audience and should not be considered a substitute for a formal risk assessment or a

comprehensive Safety Data Sheet (SDS). Users should always consult the most up-to-date

SDS from their supplier before handling this chemical and adhere to all institutional and

regulatory safety protocols.

Introduction
1,2-Bis(trimethylsilyl)benzene is an organosilicon compound utilized in chemical synthesis.[1]

Understanding its safety and hazard profile is crucial for its safe handling in a laboratory

setting. This guide synthesizes available data on its hazards, exposure controls, and

emergency procedures. A notable finding is the conflicting information regarding its

classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), underscoring the importance of a cautious approach to its handling.

Hazard Identification and Classification
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There is conflicting information in the public domain regarding the GHS classification of 1,2-
bis(trimethylsilyl)benzene. Some sources classify it as causing serious eye irritation, while

others state it is not a hazardous substance. This discrepancy highlights the need for careful

handling and the use of appropriate personal protective equipment.

One supplier's Safety Data Sheet indicates that 1,2-bis(trimethylsilyl)benzene causes serious

eye irritation (H319).[2][3] In contrast, another supplier classifies it as not a hazardous

substance or mixture.[4] For other toxicological endpoints, such as acute toxicity, skin

corrosion/irritation, and carcinogenicity, data is largely unavailable.[2]

GHS Classification
Hazard Class GHS Category Hazard Statement Source

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation
[2][3]

Not a hazardous

substance or mixture
Not applicable Not applicable [4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,2-bis(trimethylsilyl)benzene is

provided below.

Property Value Source

Molecular Formula C₁₂H₂₂Si₂ [2][3]

Molecular Weight 222.47 g/mol [3]

CAS Number 17151-09-6 [2][5]

Appearance Liquid [5]

Color Colorless [5]

Handling and Storage
Due to the uncertainty in its hazard profile, cautious handling and storage are recommended.
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Handling
Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, chemical-resistant gloves, and a lab coat.[2]

Avoid breathing vapor or mist.

Wash hands thoroughly after handling.[2]

Storage
Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place.

Some sources recommend refrigeration and storage under an inert gas.

Exposure Controls and Personal Protection
The following exposure controls and personal protective measures are recommended based

on the available information.
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Control Parameter Recommendation Source

Engineering Controls

Use in a well-ventilated area. A

local exhaust or a chemical

fume hood is recommended.

[4]

Eye/Face Protection

Wear safety glasses with side

shields or chemical safety

goggles.

[2]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber) and

a lab coat.

[2]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with appropriate cartridges.

Hygiene Measures
Wash hands thoroughly after

handling.
[2]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Measures Source

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[2]

Skin Contact
Wash off with soap and plenty

of water.
[2]

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration.

[2]

Ingestion
Rinse mouth with water. Do

NOT induce vomiting.
[2]

Fire-Fighting Measures
Aspect Recommendation Source

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[2]

Specific Hazards No data available. [2]

Protective Equipment

Wear self-contained breathing

apparatus for firefighting if

necessary.

[2]

Accidental Release Measures
In the event of a spill, follow these procedures.
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Aspect Recommendation Source

Personal Precautions

Wear appropriate personal

protective equipment. Ensure

adequate ventilation.

[4]

Environmental Precautions

Prevent further leakage or

spillage if safe to do so. Do not

let the product enter drains.

[4]

Methods for Cleaning Up

Absorb with an inert material

and dispose of as hazardous

waste.

[4]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 1,2-
bis(trimethylsilyl)benzene are not available in the public domain. However, standardized

methods, such as those established by the Organisation for Economic Co-operation and

Development (OECD), are typically used for GHS classification.

Eye Irritation/Damage
The potential for eye irritation is a key hazard identified for this compound. The standard in vivo

method is the Draize rabbit eye test (OECD Test Guideline 405). In this test, the substance is

applied to one eye of a rabbit, with the other eye serving as a control. The eyes are observed

for opacity, redness, and swelling at specific intervals. In vitro alternatives, such as the Bovine

Corneal Opacity and Permeability (BCOP) test (OECD TG 437) or the Reconstructed human

Cornea-like Epithelium (RhCE) test (OECD TG 492), are increasingly used to reduce animal

testing.

Logical Workflow for Handling Chemicals with
Conflicting Hazard Data
The conflicting GHS classification for 1,2-bis(trimethylsilyl)benzene necessitates a cautious

and systematic approach to its handling. The following diagram illustrates a logical workflow for

researchers when faced with such a situation.
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Preparation Phase

Risk Assessment Phase

Handling Phase

Post-Handling Phase

Identify need for chemical

Gather preliminary safety information (e.g., supplier SDS)

Identify conflicting hazard data

Assume the most severe hazard classification

Conflict identified

Consult with institutional safety officer

Review literature for analogous compounds

Develop a specific Standard Operating Procedure (SOP)

Implement stringent engineering controls (e.g., fume hood)

Use comprehensive Personal Protective Equipment (PPE)

Perform experiment following the SOP

Document any observed adverse effects or incidents

Update internal safety documents and share findings

Click to download full resolution via product page

Caption: Workflow for handling chemicals with conflicting safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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